CID 78065598
Description
For instance, highlights analytical techniques like GC-MS and mass spectrometry for characterizing CID-related compounds, suggesting that CID 78065598 could be analyzed using similar methodologies .
Properties
Molecular Formula |
C9H17ClOSi |
|---|---|
Molecular Weight |
204.77 g/mol |
InChI |
InChI=1S/C9H17ClOSi/c10-12-8-11-7-6-9-4-2-1-3-5-9/h9H,1-8H2 |
InChI Key |
MSNRQEWKKRHLNC-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)CCOC[Si]Cl |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 78065598 involves several synthetic routes and reaction conditions. One common method includes the use of phenyl-containing diamine substances, oxygen-containing heterocyclic compounds, polyamino organic matter, active group-containing compounds, end-capping reagents, and solvents . The process typically involves dissolving the phenyl-containing diamine substance and other reactants in a medium-high boiling point solvent, followed by stirring and reacting under controlled conditions .
Chemical Reactions Analysis
CID 78065598 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include electrospray ionization mass spectrometry (ESI-MS) for structural elucidation and characterization . The major products formed from these reactions depend on the specific conditions and reagents used. For example, fragmentation reactions using ESI-MS can produce ions that help in identifying the structure and properties of the compound .
Scientific Research Applications
CID 78065598 has a wide range of scientific research applications. In chemistry, it is used for structural elucidation and characterization of synthetic and natural products The compound’s unique properties make it suitable for use in various industrial processes, including the production of advanced materials and chemicals .
Mechanism of Action
The mechanism of action of CID 78065598 involves its interaction with specific molecular targets and pathways. For instance, it may act by inhibiting certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Methodological Insights from Evidence
- LC-ESI-MS for Structural Analysis: used LC-ESI-MS with in-source CID to differentiate ginsenoside isomers, a method applicable to this compound for distinguishing stereoisomers .
- CID vs. ETD in Proteomics : compares CID and Electron Transfer Dissociation (ETD) for protein ubiquitination analysis. While ETD preserves post-translational modifications, CID is more effective for small molecules like this compound due to its robust fragmentation of low-mass ions .
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